Cas no 349092-66-6 (2-bromo-N-(3-methoxypropyl)benzamide)

• Product Name: 2-bromo-N-(3-methoxypropyl)benzamide
• CAS No: 349092-66-6
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 3146962
• PubChem ID: 3292414
• Update Time: 2025-06-11

2-bromo-N-(3-methoxypropyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(3-methoxypropyl)benzamide
• Z30233646
• AKOS003497942
• 349092-66-6
• G22390
• CS-0261767
• EN300-79906
• ZNA09266

• Inchi： 1S/C11H14BrNO2/c1-15-8-4-7-13-11(14)9-5-2-3-6-10(9)12/h2-3,5-6H,4,7-8H2,1H3,(H,13,14)
• InChI Key： VVQOYXKLKRYPAB-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(NCCCOC)=O

Computed Properties

• Exact Mass: 271.02079Da
• Monoisotopic Mass: 271.02079Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.3Ų

2-bromo-N-(3-methoxypropyl)benzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-bromo-N-(3-methoxypropyl)benzamide

Introduction to 2-Bromo-N-(3-Methoxypropyl)benzamide (CAS No. 349092-66-6)

2-Bromo-N-(3-methoxypropyl)benzamide (CAS No. 349092-66-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various biological and therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 2-bromo-N-(3-methoxypropyl)benzamide.

Chemical Structure and Properties

2-Bromo-N-(3-methoxypropyl)benzamide is a brominated amide with the molecular formula C₁₁H₁₄BrNO₂. The compound features a benzene ring substituted with a bromine atom at the 2-position and an amide group attached to the nitrogen of a 3-methoxypropyl chain. The presence of the bromine atom and the methoxy group imparts unique physical and chemical properties to the molecule. These properties include solubility in organic solvents, thermal stability, and reactivity in various chemical reactions.

The molecular weight of 2-bromo-N-(3-methoxypropyl)benzamide is approximately 258.14 g/mol. It is a white crystalline solid at room temperature with a melting point ranging from 75 to 78°C. The compound is insoluble in water but soluble in common organic solvents such as ethanol, methanol, and dichloromethane. These solubility characteristics make it suitable for use in various laboratory and industrial applications.

Synthesis Methods

The synthesis of 2-bromo-N-(3-methoxypropyl)benzamide can be achieved through several well-established routes in organic chemistry. One common method involves the reaction of 2-bromobenzoic acid with 3-methoxypropylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC). This reaction typically proceeds via an amide bond formation between the carboxylic acid group of 2-bromobenzoic acid and the amino group of 3-methoxypropylamine.

An alternative synthetic route involves the use of microwave-assisted synthesis, which has gained popularity due to its efficiency and environmental friendliness. In this method, 2-bromobenzoic acid and 3-methoxypropylamine are combined in a microwave reactor under controlled conditions to form the desired product. The microwave-assisted synthesis not only reduces reaction time but also improves yield and purity.

Biological Activities

2-Bromo-N-(3-methoxypropyl)benzamide has been studied for its potential biological activities, particularly in the context of medicinal chemistry. Recent research has shown that this compound exhibits significant anti-inflammatory properties. Studies conducted on animal models have demonstrated that 2-bromo-N-(3-methoxypropyl)benzamide can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

In addition to its anti-inflammatory effects, 2-bromo-N-(3-methoxypropyl)benzamide has also been investigated for its potential as an antitumor agent. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by disrupting cellular signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of Akt/mTOR signaling, a key pathway implicated in cancer progression.

Potential Applications

The unique properties and biological activities of 2-bromo-N-(3-methoxypropyl)benzamide make it a promising candidate for various therapeutic applications. In the field of inflammation research, this compound could be developed into novel anti-inflammatory drugs for treating conditions such as rheumatoid arthritis, inflammatory bowel disease, and asthma. Its ability to modulate cytokine production could also make it useful in managing autoimmune disorders.

In oncology, the antitumor properties of 2-bromo-N-(3-methoxypropyl)benzamide suggest its potential as a new class of anticancer agents. Further preclinical studies are warranted to explore its efficacy in combination with existing chemotherapeutic drugs and to evaluate its safety profile in human subjects.

Beyond its therapeutic applications, 2-bromo-N-(3-methoxypropyl)benzamide may also find use in other areas such as materials science and chemical synthesis. Its structural features make it an attractive building block for designing more complex molecules with tailored properties.

Conclusion

In conclusion, 2-bromo-N-(3-methoxypropyl)benzamide (CAS No. 349092-66-6) is a versatile compound with promising biological activities and potential therapeutic applications. Its unique chemical structure, coupled with its anti-inflammatory and antitumor properties, positions it as a valuable candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.